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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic applications of
ozone in medicine and dentistry, supported by quantitative data from preclinical and clinical
research. Detailed experimental protocols for key applications and a summary of the underlying
biochemical signaling pathways are included to facilitate further research and development in
this field.

Application Notes

Ozone (Os), a triatomic molecule of oxygen, is a powerful oxidizing agent with a growing body
of research supporting its use as a therapeutic agent in various medical and dental
applications. Its pleiotropic effects, including antimicrobial, anti-inflammatory, and pro-healing
properties, make it a subject of interest for minimally invasive therapies.[1][2] Ozone can be
administered in gaseous form, as ozonated water, or as ozonated oil, with each form having
specific applications.[1]

Medical Applications:

» Wound Healing: Topical application of ozone has been shown to accelerate the healing of
chronic wounds, such as diabetic foot ulcers.[3] It is believed to work by disinfecting the
wound, improving local oxygenation, and stimulating the release of growth factors. A
systematic review has indicated that ozone therapy can significantly improve the wound
area and reduce amputation rates in patients with diabetic foot ulcers.[3]
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« Infectious Diseases: Ozone's potent antimicrobial properties make it a candidate for treating
bacterial, viral, and fungal infections.[4] It has been investigated as an adjunct therapy for
various infectious conditions.

o Pain Management: Ozone therapy has shown promise in pain medicine due to its anti-
inflammatory and analgesic properties.[4]

e Musculoskeletal Diseases: It is often used in conjunction with other therapies to achieve
synergistic effects in treating several musculoskeletal disorders.[4]

Dental Applications:

o Periodontitis: Ozone therapy is used as an adjunct to conventional non-surgical periodontal
treatment.[5] It helps in disinfecting periodontal pockets and reducing inflammation.[6]

» Endodontics (Root Canal Treatment): Gaseous ozone and ozonated water are used as
intracanal disinfectants to eliminate bacteria within the root canal system.[7][8]

o Caries Treatment: Ozone gas can be used to arrest the progression of early carious lesions
by killing cariogenic bacteria.[2]

» Dental Surgery: Application of ozone in surgical sites can help control bleeding, disinfect the
area, and promote faster healing with fewer postoperative complications.[4][9]

» Dentin Hypersensitivity: Ozone has been shown to alleviate dentin hypersensitivity by
opening dentinal tubules to allow for the diffusion of remineralizing ions.

Quantitative Data from In-Vitro and Clinical Studies

The following tables summarize quantitative data from various studies on the application of
ozone in medical and dental therapy.

Table 1: Dental Applications of Ozone
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BENCHE

. . Application
Application Ozone Form Concentration . Outcome
Time
Improved clinical
outcomes
) N 20 seconds (3
Periodontitis Gaseous 2100 ppm o compared to
applications) ]
mechanical
therapy alone.[5]
In combination
with standard
endodontic
Root Canal protocol,
o ) Gaseous 40 pg/mL 30 seconds ]

Disinfection improved
decontamination
of the root canal
ex vivo.[8]

In combination
with standard
endodontic

Root Canal N protocol,

o ] Aqueous 8 pg/mL Not Specified )

Disinfection improved
decontamination
of the root canal
ex vivo.[8]

Dental Plaque 58% reduction in

Bacteria Aqueous 0.5 mg/L 10 seconds S. mutans

Reduction viability.

Dental Plaque 100% reduction

) 2mg/L and 4 )
Bacteria Aqueous " 10 seconds in S. mutans
m
Reduction J viability.
Table 2: Medical and In-Vitro Applications of Ozone
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Application Ozone Form Concentration

Application
Time

Outcome

20, 40, and 80
Ozonated Serum  pg/mL Os per mL

Nrf2 Activation in

Endothelial Cells
of serum

Not Specified

Dose-dependent
activation of Nrf2
and subsequent
induction of HO-
1 and NQOL1.[1]

Nrf2 Activation in
) ] Gaseous 10 pg
Adipose Tissue

Not Specified

Statistically
significant
upregulation of
Hmox1, a known
Nrf2 target gene.
[10]

Spinal Cord ]
) In Vitro 40 pg/mL
Neuron Injury

30 minutes

Decreased cell
viability to 71%.
[11]

Experimental Protocols

Protocol 1: Preparation of Ozonated Water for Dental Irrigation

This protocol describes the preparation of ozonated water for use as a disinfectant in dental

procedures such as root canal irrigation and periodontal pocket lavage.

o Equipment and Materials:

o Medical-grade ozone generator

[¢]

Oxygen source (medical-grade oxygen tank)

[¢]

500 mL glass bottle with a silicone cork

[e]

Silicone tubing

Ozone destructor

o
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o Deionized, bidistilled water

e Procedure:

'_\

. Fill the 500 mL glass bottle with 250 mL of deionized, bidistilled water.

2. Connect the oxygen source to the ozone generator.

3. Connect the ozone generator's output to a silicone tube with a diffuser stone at the end.

4. Place the diffuser stone into the water in the glass bottle.

5. Connect a second silicone tube to an outlet in the silicone cork and lead it to an ozone
destructor to safely convert unused ozone back to oxygen.

6. Set the ozone generator to produce the desired ozone concentration (e.g., for a "strong"
preparation for heavily infected wounds, use an ozone concentration of 80—-100 pg/mL in
the gas phase, which will yield approximately 20-25 pg/mL in the water).[12]

7. Bubble the ozone gas through the water for at least 5 minutes to achieve saturation.[12]

8. For a "mild" solution for later stages of wound healing, use an ozone concentration of 20
pg/mL in the gas phase, yielding about 5 pg/mL in the water.[12]

9. The ozonated water is now ready for immediate use.

Protocol 2: Application of Gaseous Ozone for Root Canal Disinfection

This protocol outlines the adjunctive use of gaseous ozone for disinfecting the root canal
system during endodontic treatment.

e Equipment and Materials:

o Medical-grade ozone generator with a dental handpiece and fine delivery tip

o Oxygen source

o Standard endodontic instruments and irrigation solutions (e.g., sodium hypochlorite,
EDTA)
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o Suction system

e Procedure:

1. Perform conventional cleaning and shaping of the root canal system using standard
endodontic protocols.

2. Thoroughly irrigate the root canal with sodium hypochlorite followed by EDTA to remove
organic and inorganic debris.

3. Dry the root canal with sterile paper points.

4. Set the ozone generator to deliver a specific concentration of ozone gas (e.g., 40 pg/mL).

[8]

5. Insert the fine delivery tip of the ozone handpiece into the root canal, as close to the apex
as possible without binding.

6. Activate the ozone generator to deliver the gas for a specified duration (e.g., 30 seconds).

[8]
7. Use a high-volume suction system near the tooth to capture any escaping ozone gas.

8. Proceed with the final irrigation and obturation of the root canal system as per standard
protocol.

Signaling Pathways and Mechanisms of Action

Ozone's Induction of an Oxidative Stress Response via Nrf2

Ozone therapy is thought to exert its therapeutic effects not through direct, sustained action,
but by inducing a controlled, transient oxidative stress that activates the body's own antioxidant
defense systems. A key pathway in this process is the Nrf2 (Nuclear factor erythroid 2-related
factor 2) signaling pathway.

When ozone is introduced into biological fluids, it reacts instantaneously with polyunsaturated
fatty acids and other molecules to form reactive oxygen species (ROS) and lipid ozonation
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products (LOPSs), such as 4-hydroxynonenal (4HNE).[13] These molecules act as signaling
messengers.

Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by being
bound to its inhibitor protein, Keapl (Kelch-like ECH-associated protein 1). The LOPs and ROS
generated by ozone can modify cysteine residues on Keapl, leading to a conformational
change that releases Nrf2.[10]

Once freed, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element
(ARE) in the promoter region of various antioxidant genes.[1] This binding initiates the
transcription of a battery of protective genes, including heme oxygenase-1 (HO-1), NAD(P)H
quinone oxidoreductase 1 (NQO1), and enzymes involved in glutathione synthesis.[1] The
upregulation of these antioxidant enzymes enhances the cell's capacity to counteract oxidative
stress and inflammation, contributing to the therapeutic effects observed with ozone therapy.

Below are diagrams illustrating the Nrf2 signaling pathway and a general experimental
workflow for ozone therapy research.

Cytoplasm

Extracellular

0Ozone (0s)

eactive Oxygen

reacts with lipids
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Lipid Ozonation
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E elease! [ RGIM Antioxidant Response activates transcription of Antioxidant Genes
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Caption: Nrf2 signaling pathway activated by ozone.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7498872/
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.mdpi.com/2076-3921/9/10/989
https://pubmed.ncbi.nlm.nih.gov/23253326/
https://pubmed.ncbi.nlm.nih.gov/23253326/
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body-img
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Select In Vitro/In Vivo Model
(e.g., cell culture, animal model)

l

Prepare Ozone Delivery System
(Ozonated water/gas)

l

Establish Control Groups
(e.g., no treatment, vehicle)

Treatment

Administer Ozone Therapy

(defined concentration and time)

Collect Data at Predetermined Time Points

Analyze Endpoints
(e.g., cell viability, gene expression, clinical outcome)

Statistical Analysis

Click to download full resolution via product page

Caption: General experimental workflow for ozone therapy research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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